Cas no 88187-82-0 (2-Methyl-[1,1'-biphenyl]-4-ol)

• Product Name: 2-Methyl-[1,1'-biphenyl]-4-ol
• CAS No: 88187-82-0
• MF: C₁₃H₁₂O
• MW: 184.233783721924
• CID: 709257
• PubChem ID: 13868477
• Update Time: 2025-04-19

2-Methyl-[1,1'-biphenyl]-4-ol Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-[1,1'-biphenyl]-4-ol
• [1,1-Biphenyl]-4-ol,2-methyl-(9CI)
• 3-methyl-4-phenylphenol
• 88187-82-0
• CHEMBL261780
• BDBM50376222
• AKOS017581170
• BHUODJHOUAFKAS-UHFFFAOYSA-N
• SCHEMBL1513479
• 4-phenyl-3-methyl-phenol

• Inchi： 1S/C13H12O/c1-10-9-12(14)7-8-13(10)11-5-3-2-4-6-11/h2-9,14H,1H3
• InChI Key： BHUODJHOUAFKAS-UHFFFAOYSA-N
• SMILES： OC1C=CC(C2C=CC=CC=2)=C(C)C=1

Computed Properties

• Exact Mass: 184.088815002g/mol
• Monoisotopic Mass: 184.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives